Cas no 944902-03-8 (4-Chloro-5,6,7,8-tetrahydro-2-(methylthio)pyrido4,3-dpyrimidine)

4-Chloro-5,6,7,8-tetrahydro-2-(methylthio)pyrido4,3-dpyrimidine Chemical and Physical Properties
Names and Identifiers
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- 4-Chloro-2-(methylthio)-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
- 4-chloro-2-methylsulfanyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
- 4-Chloro-5,6,7,8-tetrahydro-2-(methylthio)pyrido[4,3-d]pyrimidine
- Pyrido[4,3-d]pyrimidine,4-chloro-5,6,7,8-tetrahydro-2-(methylthio)-
- 4-Chloro-5,6,7,8-tetrahydro-2-(methylthio)pyrido[4,3-d]pyrimidine (ACI)
- 4-Chloro-5,6,7,8-tetrahydro-2-(methylthio)pyrido4,3-dpyrimidine
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- MDL: MFCD23702011
- Inchi: 1S/C8H10ClN3S/c1-13-8-11-6-2-3-10-4-5(6)7(9)12-8/h10H,2-4H2,1H3
- InChI Key: WOKOJJXVQQKKEU-UHFFFAOYSA-N
- SMILES: ClC1C2CNCCC=2N=C(SC)N=1
Computed Properties
- Exact Mass: 215.02800
- Monoisotopic Mass: 215.028
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Topological Polar Surface Area: 63.1A^2
- XLogP3: 1.4
- Tautomer Count: nothing
Experimental Properties
- Density: 1.39
- Boiling Point: 372.8 ℃ at 760 mmHg
- Flash Point: 372.8 °C at 760 mmHg
- Refractive Index: 1.633
- PSA: 63.11000
- LogP: 1.82640
4-Chloro-5,6,7,8-tetrahydro-2-(methylthio)pyrido4,3-dpyrimidine Security Information
4-Chloro-5,6,7,8-tetrahydro-2-(methylthio)pyrido4,3-dpyrimidine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Chloro-5,6,7,8-tetrahydro-2-(methylthio)pyrido4,3-dpyrimidine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-2283-1g |
4-chloro-5,6,7,8-tetrahydro-2-(methylthio)pyrido[4,3-d]pyrimidine |
944902-03-8 | 95% | 1g |
$790 | 2023-09-07 | |
Alichem | A029184467-250mg |
4-Chloro-2-(methylthio)-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine |
944902-03-8 | 95% | 250mg |
$465.48 | 2023-08-31 | |
TRC | C276860-25mg |
4-Chloro-5,6,7,8-tetrahydro-2-(methylthio)pyrido[4,3-d]pyrimidine |
944902-03-8 | 25mg |
$ 245.00 | 2022-04-01 | ||
Chemenu | CM167442-1g |
4-chloro-2-(methylthio)-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine |
944902-03-8 | 95% | 1g |
$632 | 2024-07-19 | |
eNovation Chemicals LLC | K14308-1g |
4-chloro-5,6,7,8-tetrahydro-2-(methylthio)pyrido[4,3-d]pyrimidine HCl Salt |
944902-03-8 | 95% | 1g |
$680 | 2025-02-25 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1400776-100mg |
4-Chloro-2-(methylthio)-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine |
944902-03-8 | 95+% | 100mg |
¥4320.00 | 2024-04-24 | |
eNovation Chemicals LLC | K14308-2g |
4-chloro-5,6,7,8-tetrahydro-2-(methylthio)pyrido[4,3-d]pyrimidine HCl Salt |
944902-03-8 | 95% | 2g |
$965 | 2025-02-25 | |
eNovation Chemicals LLC | K14308-2g |
4-chloro-5,6,7,8-tetrahydro-2-(methylthio)pyrido[4,3-d]pyrimidine HCl Salt |
944902-03-8 | 95% | 2g |
$965 | 2025-03-03 | |
eNovation Chemicals LLC | K14308-1g |
4-chloro-5,6,7,8-tetrahydro-2-(methylthio)pyrido[4,3-d]pyrimidine HCl Salt |
944902-03-8 | 95% | 1g |
$680 | 2024-05-24 | |
TRC | C276860-50mg |
4-Chloro-5,6,7,8-tetrahydro-2-(methylthio)pyrido[4,3-d]pyrimidine |
944902-03-8 | 50mg |
$ 405.00 | 2022-04-01 |
4-Chloro-5,6,7,8-tetrahydro-2-(methylthio)pyrido4,3-dpyrimidine Related Literature
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Haroldo C. Da Silva,Anna N. R. Da Silva,Theo L. S. Da Rocha,Isabel S. Hernandes,Hélio F. Dos Santos,Wagner B. De Almeida New J. Chem., 2020,44, 17391-17404
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Sohyun Park,Hungu Kang,Hyo Jae Yoon J. Mater. Chem. A, 2019,7, 14419-14446
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Chuan-Feng Chen Chem. Commun., 2008, 6128-6130
Additional information on 4-Chloro-5,6,7,8-tetrahydro-2-(methylthio)pyrido4,3-dpyrimidine
Comprehensive Overview of 4-Chloro-5,6,7,8-tetrahydro-2-(methylthio)pyrido[4,3-d]pyrimidine (CAS No. 944902-03-8)
4-Chloro-5,6,7,8-tetrahydro-2-(methylthio)pyrido[4,3-d]pyrimidine (CAS No. 944902-03-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrido[4,3-d]pyrimidine family, which is known for its diverse biological activities. The presence of a chloro substituent and a methylthio group at specific positions enhances its reactivity and potential applications in drug discovery and material science.
In recent years, the demand for pyrido[4,3-d]pyrimidine derivatives has surged, driven by their role as key intermediates in the synthesis of bioactive molecules. Researchers are particularly interested in CAS No. 944902-03-8 due to its potential as a building block for kinase inhibitors, which are pivotal in cancer therapy. The compound's chloro and methylthio functional groups make it a versatile candidate for further chemical modifications, enabling the development of novel therapeutic agents.
The synthesis of 4-Chloro-5,6,7,8-tetrahydro-2-(methylthio)pyrido[4,3-d]pyrimidine involves multi-step organic reactions, often starting from readily available precursors. Its pyrido[4,3-d]pyrimidine core is synthesized through cyclization reactions, followed by the introduction of the chloro and methylthio groups. The compound's purity and yield are critical factors, as they directly impact its suitability for downstream applications. Advanced analytical techniques, such as NMR and HPLC, are employed to ensure quality control.
One of the most searched questions related to CAS No. 944902-03-8 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents like DMSO and methanol, while being less soluble in water. Its stability is influenced by factors such as pH, temperature, and exposure to light, making proper storage conditions essential. These properties are crucial for researchers aiming to incorporate this compound into their experimental workflows.
The applications of 4-Chloro-5,6,7,8-tetrahydro-2-(methylthio)pyrido[4,3-d]pyrimidine extend beyond pharmaceuticals. In agrochemical research, it serves as a precursor for developing crop protection agents. Its pyrido[4,3-d]pyrimidine scaffold is also explored in material science for designing fluorescent probes and organic semiconductors. This versatility underscores the compound's importance in interdisciplinary research.
Environmental and safety considerations are paramount when handling CAS No. 944902-03-8. While it is not classified as a hazardous substance, standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended. Researchers are advised to consult safety data sheets (SDS) for detailed guidelines on handling and disposal.
In conclusion, 4-Chloro-5,6,7,8-tetrahydro-2-(methylthio)pyrido[4,3-d]pyrimidine (CAS No. 944902-03-8) is a promising compound with wide-ranging applications in drug discovery, agrochemistry, and material science. Its unique structural features, including the chloro and methylthio groups, make it a valuable tool for researchers. As interest in pyrido[4,3-d]pyrimidine derivatives continues to grow, this compound is poised to play a pivotal role in advancing scientific innovation.
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